4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide

• IUPAC Name: 4-methyl-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C13H16F3N3S/c1-18-5-7-19(8-6-18)12(20)17-11-4-2-3-10(9-11)13(14,15)16/h2-4,9H,5-8H2,1H3,(H,17,20)
• InChI Key: UHIBBCNVIXWEDZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=S)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C13H16F3N3S
• Molecular Weight: 303.35 g/mol

Description

4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP is a psychoactive drug that has been used recreationally due to its hallucinogenic effects. However, TFMPP also has potential applications in scientific research due to its unique properties.

Mechanism of Action

4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide acts on the serotonin 5-HT2A and 5-HT2C receptors in the brain. These receptors are involved in regulating mood, cognition, and perception. 4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide binds to these receptors and activates them, leading to changes in neurotransmitter release and neuronal activity. The exact mechanism of action of 4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide is not fully understood, but it is thought to involve the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide has been shown to produce a range of biochemical and physiological effects in animal models and in vitro studies. These effects include changes in neurotransmitter release, alterations in gene expression, and modulation of intracellular signaling pathways. 4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide has also been shown to affect behavior, including locomotor activity, anxiety, and social interaction.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide in scientific research is its ability to selectively activate serotonin receptors. This allows researchers to study the effects of serotonin on behavior and physiology in a controlled manner. However, 4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide also has limitations, including its potential for off-target effects and its limited selectivity for specific serotonin receptor subtypes.

Future Directions

There are several potential future directions for research on 4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide. One area of interest is the development of more selective and potent agonists for specific serotonin receptor subtypes. Another direction is the investigation of the long-term effects of 4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide on behavior and physiology, including the potential for addiction and tolerance. Finally, 4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide may have potential therapeutic applications for the treatment of mood disorders and other psychiatric conditions.

Synthesis Methods

4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide is synthesized through a multi-step process that involves the reaction of 1-benzylpiperazine with 3-trifluoromethylbenzaldehyde, followed by a thioamide formation reaction. The final product is then purified through recrystallization.

Scientific Research Applications

4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide has been used in scientific research as a tool to study the serotonin system in the brain. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. 4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide acts as a serotonin receptor agonist, meaning that it can activate serotonin receptors in the brain. This property has made 4-methyl-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide useful in studying the effects of serotonin on behavior and physiology.